N-(3-fluoro-4-methylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• InChI: InChI=1S/C22H18FN3O2S/c1-13-3-6-15(7-4-13)17-11-29-21-20(17)24-12-26(22(21)28)10-19(27)25-16-8-5-14(2)18(23)9-16/h3-9,11-12H,10H2,1-2H3,(H,25,27)
• InChI Key: WGKWEWFXEZPNBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC3=C2N=CN(C3=O)CC(=O)NC4=CC(=C(C=C4)C)F
• Molecular Formula: C22H18FN3O2S
• Molecular Weight: 407.5 g/mol
• CAS No.: 1207002-53-6

Description

N-(3-fluoro-4-methylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide is a useful research compound. Its molecular formula is C22H18FN3O2S and its molecular weight is 407.46. The purity is usually 95%.
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Scientific Research Applications

Analgesic and Anti-inflammatory Potential

• A study by Muralidharan, S. James Raja, and Asha Deepti (2019) highlights the synthesis of pyrimidine derivatives, including compounds related to N-(3-fluoro-4-methylphenyl)-2-[7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-3(4H)-yl]acetamide, demonstrating significant analgesic and anti-inflammatory activities (Muralidharan, S. James Raja, & Asha Deepti, 2019).

Radiosynthesis and Imaging Applications

• Dollé et al. (2008) discuss the radiosynthesis of pyrazolo[1,5-a]pyrimidineacetamides, closely related to the chemical structure , for imaging the translocator protein with positron emission tomography (PET), highlighting its potential in diagnostic imaging (Dollé et al., 2008).

Antitumor Activity

• Research by H. Hafez and Abdel-Rhman B. A. El-Gazzar (2017) on thieno[3,2-d]pyrimidine derivatives, which are structurally similar, shows these compounds have potent anticancer activity, comparable to doxorubicin, on various human cancer cell lines (H. Hafez & Abdel-Rhman B. A. El-Gazzar, 2017).

Synthesis and Characterization in Medicinal Chemistry

• Lin and Weaner (2012) describe the synthesis of stable isotope-labeled compounds with similar structures for use in medicinal chemistry, showcasing the utility of these compounds in drug development and research (Lin & Weaner, 2012).

Herbicidal Activity

• Wu et al. (2011) investigated N-(2-fluoro-5-(3-methyl-2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)phenyl)-2-phenoxyacetamide derivatives, which are structurally related, demonstrating significant herbicidal activities against various dicotyledonous weeds (Wu et al., 2011).

Molecular Structure and Drug Likeness Studies

• Mary et al. (2020) conducted a study on a molecule similar in structure, focusing on molecular structure, drug likeness, and molecular docking against SARS-CoV-2 protein, suggesting potential applications in antiviral drug development (Mary et al., 2020).

Potential in Neuroinflammation Imaging

• Damont et al. (2015) synthesized and evaluated a series of pyrazolo[1,5-a]pyrimidines, similar to the compound , for binding the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This implies potential use in neuroinflammation imaging (Damont et al., 2015).

Antimicrobial Activity

• A study on pyrimidine incorporated Schiff base of isoniazid by Hetal I. Soni and N. Patel (2017) demonstrated antimicrobial and antituberculosis activity of pyrimidine derivatives, indicating potential use in antimicrobial research (Hetal I. Soni & N. Patel, 2017).